Cas no 2137036-82-7 (2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-)

• Product Name: 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-
• CAS No: 2137036-82-7
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• CID: 5255526
• PubChem ID: 165439086
• Update Time: 2025-06-14

2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-
• chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoate
• EN300-386783
• 2137036-82-7

• Inchi： 1S/C12H17ClN2O4S/c1-12(2,3)19-11(17)15-8(10(16)18-7-13)6-9-14-4-5-20-9/h4-5,8H,6-7H2,1-3H3,(H,15,17)/t8-/m0/s1
• InChI Key： MDJXZUYJFLCQNR-QMMMGPOBSA-N
• SMILES： ClCOC([C@H](CC1=NC=CS1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 320.0597559g/mol
• Monoisotopic Mass: 320.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 449.0±45.0 °C(Predicted)
• pka: 10.40±0.46(Predicted)

Additional information on 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-

Research Briefing on 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- (CAS: 2137036-82-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiazole derivatives, particularly 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- (CAS: 2137036-82-7), as a key intermediate in the synthesis of bioactive compounds. This briefing consolidates the latest research findings, methodologies, and potential applications of this compound, providing a comprehensive overview for professionals in the field.

The compound, with its unique structural features, has been extensively studied for its role in the development of novel therapeutic agents. Recent studies have focused on its utility in peptide coupling reactions, where it serves as a protected amino acid derivative. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the chloromethyl ester moiety facilitates further functionalization, making it a versatile building block in organic synthesis.

One of the most notable applications of 2137036-82-7 is in the synthesis of protease inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the construction of thiazole-containing peptidomimetics, which exhibit potent inhibitory activity against viral proteases. The stereospecificity of the (αS)-configuration was found to be crucial for maintaining high binding affinity to target enzymes, underscoring the importance of chiral purity in drug development.

In addition to its role in protease inhibition, 2-Thiazolepropanoic acid derivative has shown promise in the design of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel thiazole-amide hybrids, which displayed broad-spectrum activity against drug-resistant bacterial strains. The chloromethyl ester functionality allowed for efficient conjugation with various pharmacophores, enabling the rapid generation of structurally diverse analogs for structure-activity relationship (SAR) studies.

From a synthetic perspective, advancements in the preparation of 2137036-82-7 have been achieved through optimized catalytic processes. A 2023 publication in Organic Process Research & Development detailed a scalable route utilizing asymmetric hydrogenation, which improved the overall yield and enantiomeric excess (ee) of the product. This methodological innovation addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Looking ahead, the potential of 2-Thiazolepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- extends to targeted drug delivery systems. Preliminary investigations into its use as a prodrug moiety have been encouraging, with its ability to undergo controlled hydrolysis under physiological conditions. Such properties could pave the way for the development of site-specific therapeutics with reduced off-target effects.

In conclusion, the ongoing research on CAS 2137036-82-7 underscores its multifaceted role in medicinal chemistry. Its applications span from protease inhibitors to antimicrobial agents, supported by continuous improvements in synthetic methodologies. As the field progresses, this compound is poised to remain a critical tool in the discovery and development of next-generation pharmaceuticals.